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molecular formula C8H7F5O2S B1456266 3-Methyl-5-(pentafluorosulfur)benzoic acid CAS No. 1448317-68-7

3-Methyl-5-(pentafluorosulfur)benzoic acid

Cat. No. B1456266
CAS RN: 1448317-68-7
M. Wt: 262.2 g/mol
InChI Key: DHRPCCNJMXXYMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09394309B2

Procedure details

1.15 ml (2.29 mmol) of a 2 M solution of trimethylaluminium in a hexane fraction were added to a solution of 250 mg (0.764 mmol) of the compound of Example 15A and 27 mg (0.023 mmol) of tetrakis(triphenylphosphine)palladium(0) in 2.5 ml of anhydrous THF, and the mixture was then, under an argon atmosphere, heated in a microwave oven (Biotage Initiator, with Dynamic Field Tuning) at 150° C. for 120 min. After cooling to RT, about 10 ml of water were added, and the reaction mixture was extracted three times with in each case about 10 ml of ethyl acetate. The combined organic extracts were washed with saturated sodium chloride solution, dried over anhydrous magnesium sulphate, filtered and then concentrated to dryness on a rotary evaporator. The product was isolated by preparative HPLC (Method 9). Concentration of the product fractions and drying of the residue under high vacuum gave 98 mg (47% of theory, 95% pure) of the title compound.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
trimethylaluminium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
compound
Quantity
250 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
2.5 mL
Type
solvent
Reaction Step One
Name
tetrakis(triphenylphosphine)palladium(0)
Quantity
27 mg
Type
catalyst
Reaction Step One
Name
water
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
C[Al](C)C.[CH3:5]CCCCC.Br[C:12]1[CH:13]=[C:14]([CH:18]=[C:19]([S:21]([F:26])([F:25])([F:24])([F:23])[F:22])[CH:20]=1)[C:15]([OH:17])=[O:16].O>C1COCC1.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH3:5][C:12]1[CH:13]=[C:14]([CH:18]=[C:19]([S:21]([F:26])([F:25])([F:24])([F:23])[F:22])[CH:20]=1)[C:15]([OH:17])=[O:16] |^1:36,38,57,76|

Inputs

Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
trimethylaluminium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Al](C)C
Name
hexane
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCCCCC
Name
compound
Quantity
250 mg
Type
reactant
Smiles
BrC=1C=C(C(=O)O)C=C(C1)S(F)(F)(F)(F)F
Name
THF
Quantity
2.5 mL
Type
solvent
Smiles
C1CCOC1
Name
tetrakis(triphenylphosphine)palladium(0)
Quantity
27 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Step Two
Name
water
Quantity
10 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to RT
EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted three times with in each case about 10 ml of ethyl acetate
WASH
Type
WASH
Details
The combined organic extracts were washed with saturated sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulphate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness on a rotary evaporator
CUSTOM
Type
CUSTOM
Details
The product was isolated by preparative HPLC (Method 9)
CUSTOM
Type
CUSTOM
Details
Concentration of the product fractions and drying of the residue under high vacuum

Outcomes

Product
Name
title compound
Type
product
Smiles
CC=1C=C(C(=O)O)C=C(C1)S(F)(F)(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.